Cas no 2877644-07-8 (6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-N,N-dimethylpyrimidin-4-amine)

• Product Name: 6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-N,N-dimethylpyrimidin-4-amine
• CAS No: 2877644-07-8
• MF: C₁₆H₂₃F₂N₅O
• MW: 339.383529901505
• CID: 5328602
• PubChem ID: 165434896
• Update Time: 2025-06-09

6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-N,N-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2877644-07-8
• 6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-N,N-dimethylpyrimidin-4-amine
• AKOS040866082
• F6752-7103
• (4,4-Difluoro-1-piperidinyl)[1-[6-(dimethylamino)-4-pyrimidinyl]-3-pyrrolidinyl]methanone

• Inchi： 1S/C16H23F2N5O/c1-21(2)13-9-14(20-11-19-13)23-6-3-12(10-23)15(24)22-7-4-16(17,18)5-8-22/h9,11-12H,3-8,10H2,1-2H3
• InChI Key： QQRJVJAWNHQTFM-UHFFFAOYSA-N
• SMILES： C(N1CCC(F)(F)CC1)(C1CCN(C2C=C(N(C)C)N=CN=2)C1)=O

Computed Properties

• Exact Mass: 339.18706670g/mol
• Monoisotopic Mass: 339.18706670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.0±50.0 °C(Predicted)
• pka: 7.00±0.10(Predicted)

Additional information on 6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-N,N-dimethylpyrimidin-4-amine

Introduction to 6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-N,N-dimethylpyrimidin-4-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 2877644-07-8 is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology. This compound, formally known as 6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-N,N-dimethylpyrimidin-4-amine, represents a convergence of innovative synthetic chemistry and pharmacological research. Its unique structural features make it a promising candidate for various therapeutic applications, particularly in the development of novel drugs targeting complex biological pathways.

The molecular framework of this compound is characterized by a pyrimidine core, which is a well-established scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of a 4,4-difluoropiperidine-1-carbonyl moiety introduces additional functional groups that enhance the compound's reactivity and binding affinity. This modification is particularly significant because fluorinated piperidine derivatives have been shown to improve metabolic stability and oral bioavailability, making them highly desirable in drug design.

The pyrrolidinyl group at the 3-position further contributes to the compound's structural complexity and potential biological activity. Pyrrolidines are known for their role in modulating various physiological processes, including neurotransmitter release and enzyme inhibition. In this context, the integration of a pyrrolidinyl moiety into the pyrimidine core suggests that this compound may exhibit properties relevant to central nervous system (CNS) disorders, such as neurodegenerative diseases and psychiatric conditions.

Recent advancements in chemical biology have highlighted the importance of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The structure of 6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-N,N-dimethylpyrimidin-4-amine aligns well with this concept, as it possesses multiple pharmacophoric sites that could potentially engage different therapeutic targets. This characteristic makes it an attractive candidate for developing drugs with enhanced efficacy and reduced side effects.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that it exhibits significant binding affinity for certain enzymes and receptors involved in key biological pathways. For instance, preliminary data suggest that it may interact with enzymes such as Janus kinases (JAKs) and protein tyrosine kinases (PTKs), which are implicated in inflammatory responses and cell signaling. Additionally, its ability to modulate neurotransmitter systems has been observed, indicating potential applications in treating neurological disorders.

The synthesis of this compound represents a testament to the progress in organic synthesis methodologies. The introduction of complex functional groups like the 4,4-difluoropiperidine-1-carbonyl moiety without compromising yield or purity underscores the sophistication of modern synthetic techniques. These advancements are crucial for producing high-quality intermediates and final products that meet the stringent requirements of pharmaceutical research.

The development of novel therapeutic agents often involves a rigorous screening process to identify compounds with optimal pharmacokinetic and pharmacodynamic properties. The structural features of 6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-N,N-dimethylpyrimidin-4-amine, including its fluorinated piperidine group and pyrrolidinyl moiety, make it a compelling candidate for further investigation. Its potential to interact with multiple targets suggests that it could serve as a foundation for developing drugs with broad therapeutic applications.

The implications of this compound extend beyond its immediate pharmacological applications. Its successful development could pave the way for new strategies in drug design, particularly in leveraging structural complexity to achieve desired biological outcomes. As research continues to uncover the full potential of this molecule, it is likely that new insights into its mechanisms of action will emerge, further solidifying its importance in chemical biology.

In conclusion, 6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-N,N-dimethylpyrimidin-4-amine, identified by its CAS number 2877644-07-8, is a structurally sophisticated molecule with significant promise in pharmaceutical research. Its unique combination of functional groups and demonstrated binding affinity for key biological targets make it a valuable asset in the quest for novel therapeutics. As our understanding of its properties continues to grow, so too will its potential applications across various medical disciplines.